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Compound of Interest

Compound Name: 5-Chloro-4-fluoro-2-iodopyridine

Cat. No.: B13117359

5-Chloro-4-fluoro-2-iodopyridine is a highly functionalized heterocyclic compound of
significant interest in the fields of medicinal chemistry, agrochemical synthesis, and materials
science.[1][2] Its unique substitution pattern, featuring three distinct halogen atoms (F, Cl, I) at
strategic positions on the pyridine ring, imparts a rich and tunable reactivity profile. The iodine
atom, in particular, serves as a versatile handle for introducing molecular complexity via a
range of cross-coupling reactions, such as Suzuki, Sonogashira, and Negishi couplings.[2][3]
The presence of fluorine can enhance metabolic stability, binding affinity, and pharmacokinetic
properties of target molecules, making this reagent a valuable asset in modern drug discovery.

[1]14]

Given its reactivity and potential biological activity, a thorough understanding and strict
adherence to safety protocols are paramount. This document serves as a self-validating
system for its safe management, grounding all recommendations in established chemical
safety principles and available data.

Section 1: Physicochemical and Structural
Properties

Understanding the fundamental properties of a chemical is the foundation of its safe handling.
The data below has been consolidated from various chemical suppliers and databases.
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Property Value Source(s)
CAS Number 659731-48-3 [2][5]
Molecular Formula CsH2CIFIN [2][5][6]
Molecular Weight 257.43 g/mol [2][5][6]
Appearance Wh'ite to off-white or brown 2]

solid
Melting Point 84-91 °C [2]
Boiling Point 251 °C [7]
Density 2.129 g/cm3 [7]

2-8 °C (Refrigerator), Inert
Storage Temperature [21[7]
Atmosphere, Dark

MAQBAWYSDZIKIC-
InChIKey [6]
UHFFFAOYSA-N

Section 2: GHS Hazard Identification and
Classification

5-Chloro-4-fluoro-2-iodopyridine is classified as hazardous. The following table summarizes
its GHS classification, which dictates the necessary precautionary measures.[3][9]
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GHS Classification

Code

Hazard Statement

Pictogram GHSO07 (Exclamation Mark)
Signal Word Warning [8]
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 ]
skin
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
) o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2 o
irritation
» o H335: May cause respiratory
Specific Target Organ Toxicity Category 3

irritation

Section 3: Exposure Controls and Personal

Protection

A multi-layered approach is essential to minimize exposure. The hierarchy of controls, from

most to least effective, should always be followed.
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Exposure Control Strategy

Elimination
(Not Feasible)

Substitution
(Not Applicable)

Engineering Controls
(Primary Barrier)

Administrative Controls

(Procedural Rules)
Isolate
Personal Protective Equipment (PPE) \nfortn
(Last Line of Defense)
Protect Skin Protec Eyes Protect Body
Implementation Details
\ 4 \ 4 \ 4 Y \ 4
Nitrile Gloves Chemical Safety Goggles Lab Coat Standard Oper;tl‘llj?aﬂs;edures (SOPs) Certified Chemical Fume Hood

Protocol for Weighing and Dispensing

on PPE: Vet Fume Hood Retrieve Compound
Gaggles, Lab Coat, Gloves Operation ftom 2.6°C Storage.
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Click to download full resolution via product page

Caption: Step-by-step workflow for safely handling solid 5-Chloro-4-fluoro-2-iodopyridine.

Step-by-Step Handling Protocol:

Preparation: Before retrieving the compound, ensure the chemical fume hood is operational
and the workspace is clean. Prepare all necessary equipment (spatulas, weigh paper/boat,
reaction vessel).

Don PPE: Put on all required personal protective equipment as detailed in Section 3.

Retrieve from Storage: Obtain the container from the refrigerator (2-8°C). [2]4. Equilibration:
To prevent condensation of atmospheric moisture onto the cold solid, allow the sealed
container to warm to room temperature inside a desiccator before opening.

Dispensing: Conduct all weighing and dispensing operations inside the fume hood. Avoid
creating dust. Use a dedicated spatula.

Transfer: Carefully transfer the weighed solid to the reaction vessel. If the subsequent
reaction is moisture or air-sensitive, this transfer should be done under an inert atmosphere
(e.g., nitrogen or argon).

Cleanup: Immediately after use, decontaminate the spatula and any weighing vessel with an
appropriate solvent.

Storage: Securely cap the original container and promptly return it to the designated
refrigerated storage.

Storage Requirements:

Temperature: Store in a refrigerator at 2-8°C. [2]* Atmosphere: Store under an inert
atmosphere (e.g., argon or nitrogen) to prevent potential degradation. [7]The container must
be tightly closed. [8][9]* Light: Keep in a dark place, as some halogenated compounds can
be light-sensitive. [7][9]* Incompatibilities: Store away from strong oxidizing agents. [9]

Section 5: First Aid and Emergency Procedures
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Immediate and appropriate action is crucial in the event of an exposure or spill.

Exposure Route First Aid Measures

Remove the person to fresh air and keep them
) comfortable for breathing. If respiratory irritation
Inhalation - ] ] ]
or difficulty breathing occurs, seek immediate

medical attention. [8][9]

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes.
Skin Contact _ _ o
Remove contaminated clothing. If skin irritation

persists, get medical advice/attention. [8][9]

Immediately rinse eyes cautiously with water for
several minutes. Remove contact lenses, if

Eye Contact present and easy to do. Continue rinsing for at
least 15 minutes. Seek immediate medical
attention. [8][9]

i Do NOT induce vomiting. Rinse mouth with
Ingestion _ _ _
water. Seek immediate medical help. [8]

Spill Management:

e Minor Spills: Evacuate non-essential personnel. Wearing full PPE, carefully sweep up the
solid material, avoiding dust generation. Place it into a suitable, labeled container for
disposal. Clean the spill area with an appropriate solvent and absorbent material.

o Major Spills: Evacuate the area immediately and contact your institution's emergency
response team.

Fire-Fighting Measures:

e Use a dry chemical, carbon dioxide, or foam extinguisher.

» Firefighters must wear self-contained breathing apparatus (SCBA) and full protective gear.
[9]* Hazardous Combustion Products: Thermal decomposition can produce toxic gases,
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including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), hydrogen
iodide, and hydrogen chloride gas. [9]

Section 6: Reactivity Profile and Stability

o Chemical Stability: The compound is stable under recommended storage conditions. [9]*
Conditions to Avoid: Avoid exposure to heat, direct sunlight, and moisture. [9]* Incompatible
Materials: Avoid contact with strong oxidizing agents. [9]* Reactivity: The C-I bond is the
most labile and is the primary site for cross-coupling reactions. The other positions can also
be functionalized under specific conditions, such as directed ortho-metalation, though this
can be complex. The pyridine nitrogen is basic and can be protonated or alkylated.

Caption: Key reactivity sites on the 5-Chloro-4-fluoro-2-iodopyridine molecule.

Section 7: Application and Synthesis Overview

This compound is a cornerstone intermediate for building complex molecules. [3]lts primary
utility lies in the selective functionalization of the C2-position via the highly reactive C-I bond.

Example Synthetic Protocol: Lithiation-lodination
(lllustrative)

While the exact synthesis of 5-Chloro-4-fluoro-2-iodopyridine is proprietary for many
suppliers, the principles can be illustrated by analogous reactions on similar scaffolds, such as
the iodination of a chloropyridine derivative. The synthesis often starts from a more readily
available precursor like 5-Chloro-2-fluoropyridine. [7]A common strategy involves directed
ortho-metalation followed by quenching with an iodine source.

Disclaimer: This is a generalized, illustrative protocol based on literature procedures for similar
compounds. [10][11]it must be adapted and optimized by a qualified chemist.

o Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a
magnetic stir bar, a thermometer, a nitrogen inlet, and a rubber septum.

 Inert Atmosphere: Purge the entire system with dry nitrogen or argon.
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e Precursor Solution: In the flask, dissolve the precursor (e.g., 5-chloro-2-fluoropyridine) in a
dry, aprotic solvent like tetrahydrofuran (THF).

e Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

o Deprotonation: Slowly add a strong, non-nucleophilic base, such as Lithium
Diisopropylamide (LDA), dropwise via syringe, ensuring the internal temperature remains
below -70 °C. The base selectively removes a proton adjacent to a directing group.

e Stirring: Stir the resulting solution at -78 °C for 30-60 minutes to ensure complete formation
of the lithiated intermediate.

 lodination: Prepare a solution of iodine (I2) in dry THF. Add this solution dropwise to the
reaction mixture at -78 °C.

¢ Reaction: Allow the reaction to stir at -78 °C for 1-2 hours.

e Quenching: Slowly quench the reaction by adding a saturated aqueous solution of sodium
thiosulfate (Na2S203) to consume excess iodine.

o Workup: Allow the mixture to warm to room temperature. Transfer to a separatory funnel, add
water, and extract the product into an organic solvent (e.g., ethyl acetate or diethyl ether).

 Purification: Wash the combined organic layers with brine, dry over anhydrous sodium
sulfate (NazS0a), filter, and concentrate under reduced pressure. The crude product is then
typically purified by column chromatography on silica gel.

Conclusion

5-Chloro-4-fluoro-2-iodopyridine is a powerful synthetic tool with significant potential in
research and development. However, its utility is matched by its potential hazards. A
comprehensive understanding of its physicochemical properties, reactivity, and associated
toxicities is non-negotiable for its safe use. By implementing robust engineering controls,
consistently using appropriate PPE, and adhering to the detailed handling and storage
protocols outlined in this guide, researchers can mitigate risks and harness the full synthetic
potential of this valuable intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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